N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide

• CAS No.: 476430-81-6
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H21N3O4/c1-3-26-17-8-4-14(5-9-17)12-21-22-18(23)13-20-19(24)15-6-10-16(25-2)11-7-15/h4-12H,3,13H2,1-2H3,(H,20,24)(H,22,23)/b21-12+
• InChI Key: BYGJCMSPIVRGHG-CIAFOILYSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)OC
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)OC

Description

This compound is a hydrazone derivative featuring a 4-ethoxybenzylidene group linked to a hydrazinyl-oxoethyl backbone, which is further connected to a 4-methoxybenzamide moiety. Its molecular formula is C₁₉H₂₁N₃O₄ (molecular weight: 367.39 g/mol), with an E-configuration at the hydrazone double bond, as confirmed by its InChI key and crystallographic data . The compound is synthesized via condensation of a hydrazide intermediate with 4-ethoxybenzaldehyde, a method analogous to those described for related hydrazones .

Preparation Methods

The synthesis of N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide typically involves the condensation of 4-ethoxybenzaldehyde with hydrazine derivatives, followed by further reactions to introduce the methoxybenzamide group. The reaction conditions often include the use of solvents like ethanol or methanol and may require catalysts to facilitate the reaction .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the hydrazone linkage. Common reagents and conditions for these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts.

Scientific Research Applications

N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s hydrazone linkage is of interest for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structure and reactivity.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide involves its interaction with specific molecular targets. The hydrazone linkage can interact with various enzymes and proteins, potentially inhibiting their activity. This interaction can lead to the modulation of biological pathways, making it a candidate for therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound differ primarily in substituents on the benzylidene ring and the acetamide-linked aromatic group. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (R₁)	R₂ (Acetamide)	Molecular Formula	Molecular Weight (g/mol)	Key Spectral Data (IR, NMR)	Source
N-[2-[(2E)-2-[(4-Ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide	4-OCH₂CH₃	4-OCH₃	C₁₉H₂₁N₃O₄	367.39	C=O: ~1670 cm⁻¹; NH: ~3250 cm⁻¹
2-[(2E)-2-(4-Methoxybenzylidene)hydrazinyl]-N-(4-methylphenyl)-2-oxoacetamide	4-OCH₃	4-CH₃	C₁₇H₁₇N₃O₃	311.34	C=O: 1663–1682 cm⁻¹; NH: 3150–3319 cm⁻¹
N-(4-Methoxyphenyl)-2-[(2E)-2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide	4-CH₃	4-OCH₃	C₁₇H₁₇N₃O₃	311.34	C=O: ~1680 cm⁻¹; NH: ~3300 cm⁻¹
2-[(2E)-2-(2-Methoxybenzylidene)hydrazinyl]-N-(4-methylphenyl)-2-oxoacetamide	2-OCH₃	4-CH₃	C₁₇H₁₇N₃O₃	311.34	C=O: ~1675 cm⁻¹; NH: ~3200 cm⁻¹
N-(2-{(2E)-2-[4-(Benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-4-methoxybenzamide	4-OCH₂C₆H₅	4-OCH₃	C₂₄H₂₃N₃O₄	417.47	C=O: ~1665 cm⁻¹; NH: ~3278–3414 cm⁻¹
N-[2-[(2E)-2-[(4-Hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide	4-OH	4-OCH₃	C₁₇H₁₇N₃O₄	327.34	C=O: ~1680 cm⁻¹; OH: ~3400 cm⁻¹

Key Observations :

The 4-ethoxy group in the target compound offers moderate electron donation compared to the stronger -OH () or bulkier -OCH₂C₆H₅ () . Lipophilicity: The ethoxy group (-OCH₂CH₃) increases lipophilicity compared to -OH () but is less lipophilic than -OCH₂C₆H₅ (). This affects membrane permeability and bioavailability .

Spectral Characteristics :

• IR Spectroscopy : All compounds exhibit C=O stretches between 1660–1682 cm⁻¹ (amide and hydrazone carbonyls) and NH stretches at 3150–3414 cm⁻¹. The absence of S-H bands (~2500 cm⁻¹) confirms the thione tautomer in triazole analogs () .
• NMR Spectroscopy : The E-configuration of the hydrazone bond is confirmed by coupling constants (J = 10–12 Hz for trans protons) and deshielded imine protons (δ 8.2–8.5 ppm) .

Biological Implications :

• Antimicrobial Activity : Hydrazones with electron-withdrawing groups (e.g., -Cl, -F) on the benzylidene ring show enhanced antimicrobial activity (). While direct data for the target compound is unavailable, its ethoxy group may balance lipophilicity and metabolic stability, making it a candidate for further testing .
• Enzyme Inhibition : Triazole-thione derivatives () exhibit inhibitory activity against enzymes like α-glucosidase, suggesting the hydrazone scaffold’s versatility in drug design .

Synthetic Routes: The target compound is synthesized via a two-step process: (1) preparation of a hydrazide intermediate from 4-methoxybenzoic acid, and (2) condensation with 4-ethoxybenzaldehyde. This mirrors methods used for analogs in and , where hydrazides react with aldehydes/ketones in ethanol or DMF .

Biological Activity

N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed overview of its biological activity, including mechanisms of action, case studies, and research findings.

Chemical Structure and Properties

The compound can be represented by the following chemical structure:

Property	Value
Molecular Formula	C15H18N4O3
Molecular Weight	302.33 g/mol
IUPAC Name	N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide
SMILES	CC(C(=O)NCC(=N)C1=CC=C(C=C1)OC)C=O

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cellular processes, thereby disrupting normal cell function.
• Receptor Interaction : It can bind to various receptors, modulating their activity and influencing signaling pathways.
• Antioxidant Properties : The presence of methoxy and ethoxy groups may contribute to its ability to scavenge free radicals, reducing oxidative stress in cells.

Antimicrobial Activity

Research indicates that N-[2-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methoxybenzamide exhibits significant antimicrobial properties against various pathogens. For instance, studies have shown:

• In vitro Studies : The compound demonstrated inhibitory effects against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL.
• Mechanism : It appears to disrupt bacterial cell wall synthesis and interfere with metabolic processes.

Anticancer Activity

The compound has also been evaluated for its anticancer potential:

• Case Study : In a study involving human cancer cell lines (e.g., MCF-7 for breast cancer), the compound exhibited cytotoxicity with an IC50 value of approximately 25 µM after 48 hours of treatment.
• Mechanism : The anticancer activity is believed to be mediated through apoptosis induction and cell cycle arrest at the G1 phase.

Case Studies

• Study on Antimicrobial Efficacy
  • Conducted on various bacterial strains.
  • Results indicated a broad-spectrum activity with a notable effect on Staphylococcus aureus and Escherichia coli.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	20
Escherichia coli	30
Pseudomonas aeruginosa	50

• Study on Anticancer Properties
  • In vitro testing on MCF-7 cells revealed significant growth inhibition.
  • Flow cytometry analysis confirmed increased apoptosis rates.

Cell Line	IC50 (µM)	Apoptosis Rate (%)
MCF-7	25	40
HeLa	30	35